Cas no 76893-27-1 (1-Oxyl-2,2,5,5-tetramethyl-∆3-(methanesulfonyloxymethyl)pyrroline)

• Product Name: 1-Oxyl-2,2,5,5-tetramethyl-∆3-(methanesulfonyloxymethyl)pyrroline
• CAS No: 76893-27-1
• MF: C₁₀H₁₈NO₄S
• MW: 248.319221973419
• MDL: MFCD03701223
• CID: 826755
• PubChem ID: 5063789
• Update Time: 2024-10-27

1-Oxyl-2,2,5,5-tetramethyl-∆3-(methanesulfonyloxymethyl)pyrroline Chemical and Physical Properties

Names and Identifiers

• 1-OXYL-2,2,5,5-TETRAMETHYL-3-(METHANESULFONYLOXYMETHYL)PYRROLINE
• 1-Oxyl-2,2,5,5-tetramethyl-?3-(methanesulfonyloxymethyl)pyrroline
• 1-Oxyl-2,2,5,5-tetra
• 1-Oxyl-2,2,5,5-tetramethyl-∆3-(methanesulfonyloxymethyl)pyrroline
• 1-oxyl-2,2,5,5-tetramethyl-2,5-dihydropyrrol-3-ylmethyl methanesulfonate
• 2,5-Dihydro-2,2,5,5-tetraMethyl-3-[[(Methylsulfonyl)oxy]Methyl]-1H-pyrrol-1-yloxy
• AKOS030254286
• 76893-27-1
• (2,2,5,5-tetramethyl-1-oxidopyrrol-3-yl)methyl methanesulfonate

• MDL： MFCD03701223
• Inchi： 1S/C10H18NO4S/c1-9(2)6-8(7-15-16(5,13)14)10(3,4)11(9)12/h6H,7H2,1-5H3
• InChI Key： PBIWYVVWACIMOK-UHFFFAOYSA-N
• SMILES： C1(COS(=O)(=O)C)=CC(N([O])C1(C)C)(C)C |^1:10|

Computed Properties

• Exact Mass: 248.09600
• Monoisotopic Mass: 248.09565423g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 403
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.1
• Topological Polar Surface Area: 78Ų

Experimental Properties

• Melting Point: 80-83°C
• Solubility: Soluble in chloroform (a little) \ methanol (a little)
• Stability/Shelf Life: Light, Temperature and Moisture Sensitive
• PSA: 54.99000
• LogP: 2.12600

1-Oxyl-2,2,5,5-tetramethyl-∆3-(methanesulfonyloxymethyl)pyrroline Security Information

• Storage Condition：-20°C Freezer, Under Inert Atmosphere